Cas no 400878-29-7 (1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide)

• Product Name: 1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide
• CAS No: 400878-29-7
• MF: C₁₃H₁₇Cl₂N₃O
• MW: 302.199580907822
• MDL: MFCD03001279
• CID: 3047251
• PubChem ID: 2764283
• Update Time: 2025-05-28

1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide
• 7R-0214
• 400878-29-7
• MFCD03001279
• AKOS005071037
• 1-[(3,4-dichlorophenyl)methyl]piperidine-4-carbohydrazide
• 1-(3,4-Dichlorobenzyl)piperidine-4-carbohydrazide
• CS-0332422

• MDL： MFCD03001279
• Inchi： 1S/C13H17Cl2N3O/c14-11-2-1-9(7-12(11)15)8-18-5-3-10(4-6-18)13(19)17-16/h1-2,7,10H,3-6,8,16H2,(H,17,19)
• InChI Key： ARYFFRRHNKOZFV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1CCC(C(NN)=O)CC1)Cl

Computed Properties

• Exact Mass: 301.0748676g/mol
• Monoisotopic Mass: 301.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 131-133°C
• Boiling Point: 468.4±45.0 °C at 760 mmHg
• Flash Point: 237.1±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide

Comprehensive Overview of 1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide (CAS No. 400878-29-7)

1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide (CAS No. 400878-29-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine core and dichlorobenzyl substituent, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its hydrazide functional group, which may contribute to its bioactivity and binding affinity with various biological targets.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. 1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide is frequently discussed in the context of structure-activity relationship (SAR) studies, as its unique chemical framework offers opportunities for optimization. The compound's dichlorobenzyl moiety, in particular, is a subject of interest due to its potential role in enhancing lipophilicity and membrane permeability—a critical factor in drug design.

From an analytical perspective, the characterization of CAS No. 400878-29-7 involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are essential for confirming the compound's purity and structural integrity, which are paramount for reliable experimental outcomes. The growing emphasis on quality control in synthetic chemistry has further highlighted the importance of rigorous analytical validation for compounds like 1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide.

The compound's potential applications extend beyond pharmaceuticals. For instance, its hydrazide group makes it a candidate for use in chelation therapy or as a ligand in coordination chemistry. Additionally, the piperidine scaffold is a common motif in agrochemicals, raising questions about its utility in crop protection or pest management. While these applications are speculative, they underscore the versatility of 1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide in interdisciplinary research.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide?" Synthesis typically involves multi-step organic reactions, including amidation and alkylation processes, often starting from commercially available piperidine derivatives. Researchers also inquire about "the solubility and stability of CAS No. 400878-29-7," which are crucial for formulation studies. The compound is generally soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but its stability under various pH conditions requires further investigation.

In the era of artificial intelligence (AI) and machine learning (ML), computational tools are increasingly used to predict the properties and bioactivity of 1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models can provide insights into its potential interactions with biological targets. This aligns with the broader trend of in silico drug discovery, where virtual screening accelerates the identification of promising candidates.

Environmental and safety considerations are also paramount when working with 1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide. While it is not classified as a hazardous substance, proper handling protocols—such as the use of personal protective equipment (PPE) and fume hoods—are recommended to minimize exposure. Researchers often search for "material safety data sheets (MSDS)" to ensure compliance with laboratory safety standards.

In summary, 1-(3,4-Dichlorobenzyl)-4-piperidinecarbohydrazide (CAS No. 400878-29-7) represents a compelling area of study in modern chemistry and pharmacology. Its structural features, combined with emerging technologies like AI-driven drug discovery, position it as a valuable candidate for future research. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation in small-molecule therapeutics and beyond.